
Pragliflozin-13C6: A Technical Guide to Safety
and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pragliflozin-13C6

Cat. No.: B15571258 Get Quote

Disclaimer: This document provides a comprehensive overview of the safety and handling

guidelines for Pragliflozin-13C6, compiled for researchers, scientists, and drug development

professionals. It is important to note that specific safety and toxicology data for Pragliflozin-
13C6 are not readily available in published literature. The information presented herein is

largely extrapolated from the data available for its non-labeled parent compound, Ipragliflozin,

and general safety protocols for handling isotopically labeled compounds and SGLT2 inhibitors.

All laboratory personnel should consult the specific Material Safety Data Sheet (MSDS)

provided by the supplier and adhere to their institution's safety protocols.

Introduction
Pragliflozin-13C6 is a stable, isotopically labeled form of Pragliflozin (also known as

Ipragliflozin), a potent and selective inhibitor of the sodium-glucose co-transporter 2 (SGLT2).

As a research chemical, it is primarily used in pharmacokinetic and metabolic studies to trace

the absorption, distribution, metabolism, and excretion (ADME) of the drug. The carbon-13

isotope is non-radioactive and provides a distinct mass signature for detection by mass

spectrometry. While the isotopic label does not significantly alter the chemical properties of the

molecule, it is crucial to handle this compound with the same precautions as the active

pharmaceutical ingredient.

Hazard Identification and Classification
Based on the available data for the parent compound, Ipragliflozin, Pragliflozin-13C6 should

be handled as a potentially hazardous substance.
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Pictograms: No specific pictograms are available for Pragliflozin-13C6. For Ipragliflozin,

hazard pictograms are not consistently assigned across all supplier MSDSs, indicating a need

for careful handling as a compound with unknown long-term health effects.

Signal Word: Not specified.

Hazard Statements (extrapolated):

May be harmful if swallowed.

May cause skin irritation.

May cause serious eye irritation.

May cause respiratory irritation.

Precautionary Statements (extrapolated):

Avoid breathing dust/fume/gas/mist/vapors/spray.

Wash hands thoroughly after handling.

Wear protective gloves/protective clothing/eye protection/face protection.

If swallowed, call a poison center or doctor if you feel unwell.

If on skin, wash with plenty of water.

If in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.

Physical and Chemical Properties
Quantitative data for Pragliflozin-13C6 is limited. The following table summarizes the available

information, primarily for the parent compound Ipragliflozin.
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Property Data

Chemical Formula C₁₅¹³C₆H₂₁FO₅S

Molecular Weight Approximately 410.47 g/mol

Appearance White to off-white solid

Solubility
Soluble in DMSO and methanol. Sparingly

soluble in ethanol.

Storage Temperature
Recommended storage at -20°C for long-term

stability.

Stability and Storage
Proper storage is critical to maintain the integrity of Pragliflozin-13C6.

Condition Stability Recommendation

Long-term Storage Store as a solid at -20°C.

Solution Storage

Prepare solutions fresh. If necessary, store in a

tightly sealed vial under inert gas at -80°C for

short periods. Avoid repeated freeze-thaw

cycles.

Light Sensitivity Store protected from light.

Moisture Sensitivity Store in a dry environment.

Handling and Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling Pragliflozin-13C6. The following

general guidelines should be followed.

Engineering Controls
Work in a well-ventilated area, preferably in a certified chemical fume hood, especially when

handling the solid powder or preparing solutions.
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Ensure easy access to an eyewash station and a safety shower.

Personal Protective Equipment
Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use compatible chemical-resistant gloves (e.g., nitrile rubber). Inspect

gloves prior to use.

Skin and Body Protection: Wear a lab coat. For larger quantities, consider additional

protective clothing.

Respiratory Protection: If working outside a fume hood or if there is a risk of aerosolization,

use a NIOSH-approved respirator with an appropriate cartridge.

The following diagram illustrates a general workflow for the safe handling of chemical

compounds like Pragliflozin-13C6.
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Caption: General workflow for safe handling of Pragliflozin-13C6.
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First Aid Measures
In case of exposure, follow these first aid guidelines and seek immediate medical attention.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing.

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact

lenses if present and easy to do.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water.

The diagram below outlines the logical steps for responding to an accidental exposure.

Exposure Response

Accidental Exposure Occurs

Remove from Exposure Source

Administer First Aid

Consult MSDS Seek Immediate Medical Attention
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Caption: First aid response workflow for accidental exposure.

Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment (PPE) as described

in Section 5. Avoid breathing dust and contact with the substance.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: For small spills, carefully sweep up the solid material and place it

in a sealed container for disposal. For solutions, absorb with an inert material (e.g.,

vermiculite, sand) and place in a sealed container for disposal.

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Contact a licensed professional waste disposal service to dispose of

this material.

Toxicological Information
There is no specific toxicological data available for Pragliflozin-13C6. The parent compound,

Ipragliflozin, is an active pharmaceutical ingredient, and chronic exposure may have

pharmacological effects. Handle with care to minimize exposure.

Experimental Protocols
Detailed experimental protocols for the safety assessment of Pragliflozin-13C6 are not

available. Researchers should develop their own protocols in accordance with their institutional

guidelines and relevant regulations. Any in vitro or in vivo studies should be preceded by a

thorough literature review of the parent compound and similar SGLT2 inhibitors.

The following is a generalized workflow for preparing Pragliflozin-13C6 for an in vitro

experiment.
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In Vitro Solution Preparation

Retrieve Compound from Storage

Equilibrate to Room Temperature

Weigh Desired Amount

Dissolve in Appropriate Solvent (e.g., DMSO) to Make Stock Solution

Perform Serial Dilutions to Working Concentrations

Use in Experiment

Click to download full resolution via product page

Caption: General workflow for preparing Pragliflozin-13C6 solutions.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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